Cas no 2020894-66-8 (Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C11H16N2O3S/c1-7-5-9(17-13-7)8(14)6-12-10(15)16-11(2,3)4/h5H,6H2,1-4H3,(H,12,15)
- InChI Key: BUIRMMFOEBCKJJ-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC(C1SN=C(C)C=1)=O
Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797029-0.05g |
tert-butyl N-[2-(3-methyl-1,2-thiazol-5-yl)-2-oxoethyl]carbamate |
2020894-66-8 | 95% | 0.05g |
$827.0 | 2024-05-22 | |
| Enamine | EN300-797029-0.1g |
tert-butyl N-[2-(3-methyl-1,2-thiazol-5-yl)-2-oxoethyl]carbamate |
2020894-66-8 | 95% | 0.1g |
$867.0 | 2024-05-22 | |
| Enamine | EN300-797029-0.25g |
tert-butyl N-[2-(3-methyl-1,2-thiazol-5-yl)-2-oxoethyl]carbamate |
2020894-66-8 | 95% | 0.25g |
$906.0 | 2024-05-22 | |
| Enamine | EN300-797029-0.5g |
tert-butyl N-[2-(3-methyl-1,2-thiazol-5-yl)-2-oxoethyl]carbamate |
2020894-66-8 | 95% | 0.5g |
$946.0 | 2024-05-22 | |
| Enamine | EN300-797029-1.0g |
tert-butyl N-[2-(3-methyl-1,2-thiazol-5-yl)-2-oxoethyl]carbamate |
2020894-66-8 | 95% | 1.0g |
$986.0 | 2024-05-22 | |
| Enamine | EN300-797029-2.5g |
tert-butyl N-[2-(3-methyl-1,2-thiazol-5-yl)-2-oxoethyl]carbamate |
2020894-66-8 | 95% | 2.5g |
$1931.0 | 2024-05-22 | |
| Enamine | EN300-797029-5.0g |
tert-butyl N-[2-(3-methyl-1,2-thiazol-5-yl)-2-oxoethyl]carbamate |
2020894-66-8 | 95% | 5.0g |
$2858.0 | 2024-05-22 | |
| Enamine | EN300-797029-10.0g |
tert-butyl N-[2-(3-methyl-1,2-thiazol-5-yl)-2-oxoethyl]carbamate |
2020894-66-8 | 95% | 10.0g |
$4236.0 | 2024-05-22 |
Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2020894-66-8): A Comprehensive Overview
Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2020894-66-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of carbamates and incorporates a unique structural motif featuring an isothiazole ring, which contributes to its distinct chemical properties and potential biological activities.
The molecular structure of this compound consists of a carbamate functional group linked to an ethylidene moiety that is further substituted with a 3-methyl-5-isothiazolyl group. The presence of the isothiazole ring is particularly noteworthy, as it is a known pharmacophore in various bioactive molecules. Isothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 3-methyl-5-isothiazolyl group into the carbamate framework suggests that this compound may exhibit similar biological activities, making it a promising candidate for further investigation.
In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2020894-66-8) stands out due to its complex and multifaceted structure. This complexity not only makes it an intriguing subject for structural elucidation but also opens up possibilities for diverse pharmacological applications.
One of the key aspects that make this compound noteworthy is its potential role in drug discovery. The carbamate group is a well-known pharmacophore that can interact with various biological targets, including enzymes and receptors. Additionally, the isothiazole ring can serve as a scaffold for designing molecules with specific biological activities. The combination of these features in Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester suggests that it may have multiple binding sites and thus could be developed into a multitargeted drug.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the isothiazole ring into the molecular framework necessitates specialized synthetic methodologies, often involving cyclization reactions and careful selection of reagents. The final product must be thoroughly characterized to confirm its identity and purity, typically through techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).
The potential applications of Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester extend beyond mere academic interest. Researchers are exploring its utility in various therapeutic areas, including oncology, infectious diseases, and inflammatory disorders. The unique structural features of this compound may enable it to modulate biological pathways in ways that conventional drugs cannot.
In the realm of oncology research, there is particular interest in compounds that can inhibit the growth of cancer cells without harming healthy tissues. The isothiazole moiety has been shown to exhibit anticancer properties by interfering with key cellular processes such as proliferation and apoptosis. By incorporating this motif into the carbamate framework of Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester, scientists aim to develop novel anticancer agents with improved efficacy and reduced side effects.
Infectious diseases remain a significant global health challenge, and the development of new antibiotics is crucial to combat emerging resistant strains. The structural complexity of Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester suggests that it may possess antimicrobial properties by targeting bacterial enzymes or cell wall components. Preliminary studies have shown promising results in vitro, indicating its potential as a lead compound for further development into new antibiotics.
The anti-inflammatory potential of this compound is another area of active investigation. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. Compounds that can modulate inflammatory pathways without systemic side effects are highly sought after. The unique structural features of Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester make it an attractive candidate for developing novel anti-inflammatory agents.
The synthesis and characterization of this compound have also provided valuable insights into the development of new synthetic methodologies. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and sustainable production processes. These advancements not only contribute to the accessibility of this compound but also set precedents for future synthetic endeavors in similar chemical spaces.
The future prospects for Carbamic acid,N-[2-(3-methyl-5-isothiazolyl)-2-oxy ethyl]-,1,1-dimethyleth yl ester(CAS No.2020894—66—8) are vast,with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications.The integration of computational chemistry techniques,such as molecular modeling and virtual screening,is expected to accelerate the discovery process by identifying potential lead compounds more rapidly.Additionally,the development of novel delivery systems could enhance the bioavailability and targeted action of this compound.
In conclusion,Carbamic acid,N-[2-(3-methyl—5—isothi azol yl)—2-oxy ethyl]-,1,1-dimethyleth yl ester(CAS No.2020894—66—8) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities.Further research is warranted to fully elucidate its therapeutic potential across various disease areas.The continued exploration of this compound will not only contribute to the development of novel drugs but also advance our understanding of heterocyclic chemistry.
2020894-66-8 (Carbamic acid, N-[2-(3-methyl-5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)